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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of MCC-134, also known as Eliprodil. By offering procedural, step-by-step guidance,

we aim to be your preferred source for laboratory safety and chemical handling information,

building deep trust by providing value beyond the product itself.

MCC-134 (Eliprodil) is a neuroprotective agent that functions as a non-competitive antagonist

of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B subunit.[1][2][3]

Understanding its properties and the necessary precautions is critical for safe and effective

research.

Essential Safety and Handling Information
Proper handling of any chemical substance is crucial to prevent accidental exposure and

ensure a safe laboratory environment. The following tables summarize the key safety, handling,

and disposal information for MCC-134 (Eliprodil), based on available safety data sheets (SDS).

[4][5]

Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

airborne particles that may

cause serious eye irritation.[4]

[5]

Hand Protection
Protective gloves (e.g., nitrile

rubber)

Prevents skin contact, as the

substance can cause skin

irritation.[5]

Body Protection
Laboratory coat or impervious

clothing

Provides a barrier against

accidental spills and

contamination of personal

clothing.[5]

Respiratory Protection
Suitable respirator (if dust or

aerosols are generated)

Avoids inhalation, which may

cause respiratory irritation.[5]

Handling and Storage
Procedure Guideline Reasoning

Handling

Use in a well-ventilated area or

a chemical fume hood. Avoid

breathing dust, fumes, or

aerosols.[4] Wash hands

thoroughly after handling.[5]

To minimize inhalation

exposure and prevent

accidental ingestion or skin

contact.

Storage

Store at +4°C and desiccate.

[2] Keep container tightly

closed in a dry and well-

ventilated place.

To maintain the stability and

integrity of the compound.

Disposal Plan
Proper disposal of MCC-134 (Eliprodil) and its containers is essential to prevent environmental

contamination and comply with regulations.
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Waste Type Disposal Method Regulatory Considerations

Unused/Expired Product

Dispose of as hazardous

waste. Contact a licensed

professional waste disposal

service.[6][7]

Must comply with all applicable

federal, state, and local

regulations for hazardous drug

disposal.[8]

Contaminated Materials (e.g.,

PPE, labware)

Place in a sealed, labeled

container for hazardous waste

disposal.

Follow institutional and

regulatory guidelines for the

disposal of chemically

contaminated materials.

Empty Containers

Triple rinse with an appropriate

solvent and dispose of as

normal laboratory waste,

unless otherwise specified by

local regulations.

Ensures removal of residual

chemical to prevent accidental

exposure or environmental

contamination.

Experimental Protocols
MCC-134 (Eliprodil) has been utilized in various preclinical studies to investigate its

neuroprotective effects, particularly in models of ischemic stroke. The following is a generalized

protocol for a neuroprotection assay in a rat model of stroke, based on methodologies

described in the scientific literature.[9][10]

Protocol: Evaluation of Neuroprotective Effects of
Eliprodil in a Rat Model of Thromboembolic Stroke
1. Animal Model:

Species: Male Sprague-Dawley rats.
Model Induction: Induce a thromboembolic stroke by the intracarotid injection of an arterial
blood clot.[9]

2. Eliprodil Administration:

Dosage: Administer Eliprodil at a dose of 1 mg/kg.[9]
Route of Administration: Intravenous (IV) injection.[9]
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Dosing Schedule: Administer the first dose 10 minutes post-embolization, followed by a
second dose 2 hours and 30 minutes after embolization.[9]

3. Assessment of Neuroprotection:

Neurological Score: Evaluate the neurological deficit at specific time points post-stroke using
a standardized neurological scoring system. A reduction in the neurological deficit in the
Eliprodil-treated group compared to a vehicle-treated control group indicates a
neuroprotective effect.[9]
Infarct Volume Measurement: At the end of the study period (e.g., 24 or 48 hours post-
stroke), euthanize the animals and perfuse the brains. Section the brains and stain with a
marker such as 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.
Calculate the total volume of the brain lesion. A smaller infarct volume in the Eliprodil-treated
group is indicative of neuroprotection.[9]

4. Data Analysis:

Compare the neurological scores and infarct volumes between the Eliprodil-treated group
and the control group using appropriate statistical tests (e.g., t-test or ANOVA).

Mechanism of Action: Glutamate-Induced
Excitotoxicity Pathway
MCC-134 (Eliprodil) exerts its neuroprotective effects by antagonizing the NMDA receptor,

which plays a crucial role in glutamate-induced excitotoxicity. This is a key pathological process

in ischemic stroke and other neurodegenerative conditions.[11][12]

During an ischemic event, the lack of oxygen and glucose leads to a massive release of the

excitatory neurotransmitter glutamate into the synaptic cleft.[13] This excess glutamate

overstimulates NMDA receptors, leading to a large influx of calcium ions (Ca2+) into the

neurons.[12][13] The resulting calcium overload triggers a cascade of detrimental downstream

events, including the activation of proteases, lipases, and nucleases, as well as the production

of reactive oxygen species, ultimately leading to neuronal cell death.

MCC-134 (Eliprodil) selectively blocks the NR2B subunit of the NMDA receptor, thereby

inhibiting this excessive calcium influx and interrupting the excitotoxic cascade, which helps to

preserve neuronal integrity.[2][3]
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Caption: Glutamate-induced excitotoxicity pathway and the site of action for MCC-134
(Eliprodil).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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